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Compound of Interest

Compound Name: Triphenylsulfonium chloride

Cat. No.: B089291 Get Quote

An In-depth Technical Guide to the Safe Handling of Triphenylsulfonium Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

triphenylsulfonium chloride (CAS No: 4270-70-6). It is intended for laboratory personnel and

professionals in the field of drug development who may work with this compound. The

information is synthesized from publicly available Safety Data Sheets (SDS) and chemical

databases.

Hazard Identification and Classification
Triphenylsulfonium chloride is classified as a hazardous substance.[1] The primary hazards

are associated with irritation to the skin, eyes, and respiratory system.[1][2][3]

GHS Hazard Classification:

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[2][4]

Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)[2][4]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)[2][5]

Hazard Statements:
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H315: Causes skin irritation[2][4]

H319: Causes serious eye irritation[2][4]

H335: May cause respiratory irritation[2]

Signal Word: Warning[1]

Data Presentation: Properties and Toxicity
Quantitative data regarding the physical, chemical, and toxicological properties of

triphenylsulfonium chloride is summarized below. It is important to note that comprehensive

toxicological data is limited, and the toxicological properties have not been fully investigated.[1]

[6]

Table 1: Physical and Chemical Properties
Property Value Source(s)

CAS Number 4270-70-6 [1][5][6]

Molecular Formula C₁₈H₁₅ClS [3][5][6]

Molecular Weight 298.84 g/mol [2][3][5]

Appearance
Solid; White to light yellow

powder/crystal
[3][4][7]

Solubility Mixes with water [3][7][8]

Melting Point 277 °C [8]

Vapor Pressure Negligible [7]

Flash Point Not available / Not applicable [1]

Autoignition Temperature Not available [1]

Table 2: Toxicological Data
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Metric Value Source(s)

Acute Oral Toxicity
No significant data identified in

literature search.
[7]

Acute Dermal Toxicity No data available. [5]

Acute Inhalation Toxicity No data available. [5]

Carcinogenicity
Not listed as a carcinogen by

any agency.
[1]

Germ Cell Mutagenicity No data available. [5]

Note: The absence of data does not imply that the substance is non-toxic. Standard

precautions for handling hazardous chemicals should always be observed.

Experimental Protocols
The hazard classifications (e.g., GHS categories) provided in safety data sheets are typically

derived from standardized experimental protocols, such as those established by the OECD

(Organisation for Economic Co-operation and Development) for testing chemicals. However,

the specific, detailed experimental methodologies and raw data for the toxicity testing of

triphenylsulfonium chloride are not provided in the reviewed public safety documents.[1][5]

[7] For this reason, health effects are often described based on experience with chemically

related materials.[7]

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize exposure and

ensure laboratory safety.

Handling Procedures:

Ventilation: Use only in a well-ventilated area or outdoors.[1][7] Local exhaust ventilation is

recommended to control airborne levels.[9]

Personal Contact: Avoid all unnecessary personal contact.[7] Do not get in eyes, on skin, or

on clothing.[1] Avoid breathing dust.[1]
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Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not eat, drink,

or smoke when using this product.[7] Contaminated clothing should be removed and washed

before reuse.[1]

Container Handling: Keep containers securely sealed and protect them from physical

damage.[7]

Storage Conditions:

Location: Store in a dry, cool, and well-ventilated place.[1][7]

Container: Keep container tightly closed.[1] Store in original containers, such as a

polyethylene or polypropylene container.[7]

Incompatibilities: Store away from incompatible materials, particularly strong oxidizing

agents.[7][9]

Ignition Sources: Keep away from heat and sources of ignition.[1][7]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn when handling triphenylsulfonium chloride to prevent

exposure.

Eye/Face Protection: Wear safety glasses with side-shields or goggles conforming to EN166

standards.[1][5]

Skin Protection: Wear protective gloves (e.g., light-weight rubber gloves) and appropriate

protective clothing, such as a lab coat or overalls, to prevent skin exposure.[1][5][7]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection may not be required.[5] If dust formation is likely or if there is a risk of

overexposure, use an approved respirator (e.g., NIOSH/MSHA or European Standard EN

136 approved).[5][6][7]

Facilities: An eyewash unit should be readily available in the immediate work area.[7]
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Emergency Procedures: First Aid and Spills
First-Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Eye Contact: Immediately rinse cautiously with fresh running water for at least 15 minutes.[1]

[5] Ensure complete irrigation by keeping eyelids apart.[7] If eye irritation persists, get

medical advice/attention.[1]

Skin Contact: Immediately remove all contaminated clothing.[7] Wash skin with plenty of

soap and water for at least 15 minutes.[1][5] If skin irritation occurs, seek medical attention.

[1]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[1][5] If irritation or discomfort persists, or if you feel unwell, call a poison center or

doctor.[1][7]

Ingestion: Clean mouth with water and drink plenty of water afterwards.[1][5] First aid is not

generally required, but if in doubt or if symptoms occur, contact a Poisons Information Center

or a doctor.[7]

Notes to Physician: Treat symptomatically.[1][5][7]

Accidental Release and Spill Management
A clear and efficient response is necessary to manage spills.

Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment as described in Section 5.[5] Avoid dust formation.[1]

Minor Spills: Clean up all spills immediately.[7] Sweep up the material and shovel it into

suitable containers for disposal.[1][5][6]

Major Spills: Clear the area of all personnel and move upwind.[7] Alert emergency

responders and inform them of the location and nature of the hazard.[7] Prevent the product

from entering drains.[9] After material pickup is complete, ventilate the area and wash the

spill site.[6]
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Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,

or alcohol-resistant foam.[5][6][9]

Specific Hazards: The solid may be difficult to ignite.[7] However, fine dust dispersed in the

air may form an explosive mixture with an ignition source.[9]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide (CO), sulfur oxides (SOx), and hydrogen

chloride.[7]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1][6]

Disposal Considerations
All waste must be handled in accordance with local, state, and federal regulations.[7] Dispose

of contents and container to an approved waste disposal plant.[1] One suggested method is to

dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber.[6]

Visualizations: Workflows and Logic Diagrams
The following diagrams illustrate key safety and handling workflows for triphenylsulfonium
chloride.
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Caption: Standard laboratory workflow for handling triphenylsulfonium chloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b089291?utm_src=pdf-body-img
https://www.benchchem.com/product/b089291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Emergency response workflow for a triphenylsulfonium chloride spill.
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Caption: Decision and action tree for first aid following an exposure event.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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